![molecular formula C9H13N3S B2994955 1-(5-Methyl-1,3,4-thiadiazol-2-yl)-3-methylidenepiperidine CAS No. 1876666-79-3](/img/structure/B2994955.png)
1-(5-Methyl-1,3,4-thiadiazol-2-yl)-3-methylidenepiperidine
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Overview
Description
“1-(5-Methyl-1,3,4-thiadiazol-2-yl)-3-methylidenepiperidine” is a compound that contains a 1,3,4-thiadiazole moiety. This moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial .
Synthesis Analysis
The synthesis of similar compounds has been studied extensively. For instance, a series of 1-[(1,3,4-thiadiazol-2-yl)methyl]-1H-1,2,4-triazole derivatives were prepared and evaluated for their antifungal activities . The chemical structures of these compounds were determined by means of elemental analyses, 1H NMR, and X-ray crystallography .Molecular Structure Analysis
The molecular structure of a compound is responsible for various pharmacological activities. Heterocyclic moieties like 1,3,4-thiadiazole have diverse activities. The biological activities of several synthesized derivatives of 1,3,4-thiadiazole are based on assumptions like the presence of the =N-C-S- moiety and strong aromaticity of the ring, which is responsible for providing low toxicity and great in vivo stability .Chemical Reactions Analysis
The reaction of compounds with hydrazonoyl chlorides in the presence of triethylamine at room temperature afforded the corresponding pyrazolylthiadiazole derivatives . The proposed mechanism for the formation of these derivatives involved 1,3-addition .Physical And Chemical Properties Analysis
The empirical formula for a similar compound, 5-Methyl-1,3,4-thiadiazol-2-ol, is C3H4N2OS and its molecular weight is 116.14 .Scientific Research Applications
Biological Monitoring and Metabolite Analysis
Research involving thiadiazole derivatives has been conducted to understand their metabolism and potential applications in biological monitoring. For example, etridiazole, a compound containing a thiadiazole ring, has been investigated for its metabolites in rats and humans, illustrating the compound's metabolic pathways and potential for biological monitoring through urinary metabolites (van Welie et al., 2005).
Neurotoxicity and Drug Safety
The safety and toxicological profile of compounds related to piperidine and thiadiazole rings are of interest in scientific research. Studies on meperidine analogues, for instance, have highlighted the potential neurotoxic effects of certain piperidine derivatives, informing drug safety evaluations and the development of safer therapeutic agents (Davis et al., 1979).
Nephrotoxicity Research
The nephrotoxic effects of various pharmaceutical compounds, including those with thiadiazole components, have been investigated to understand their impact on renal function. This research is crucial for the development of drugs with minimized adverse effects on the kidneys (Mondorf, 1979).
Repellent Efficacy
The study of piperidine analogs for their repellent efficacy against arthropods demonstrates the potential application of related compounds in public health, particularly in preventing vector-borne diseases (Klun et al., 2003).
Gastric Secretion Studies
Research on imidazolyl-ethylamine, a compound structurally related to thiadiazoles, has explored its effects on gastric secretion, showing the potential therapeutic applications of similar compounds in treating gastrointestinal disorders (Bertaccini & Impicciatore, 1974).
Mechanism of Action
Target of Action
Compounds with a 1,3,4-thiadiazole moiety have been reported to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial . Therefore, it’s plausible that this compound may interact with multiple targets depending on the specific functional groups present in its structure.
Mode of Action
It’s known that the 1,3,4-thiadiazole moiety is bioisosteric with pyrimidine, which is the skeleton of three nucleic bases . This suggests that the compound might disrupt processes related to DNA replication, thereby inhibiting the replication of both bacterial and cancer cells .
Biochemical Pathways
Given the broad spectrum of biological activities associated with the 1,3,4-thiadiazole moiety, it’s likely that this compound affects multiple biochemical pathways .
Pharmacokinetics
Compounds with a 1,3,4-thiadiazole moiety are generally known for their low toxicity and great in vivo stability , which suggests good bioavailability.
Result of Action
Based on the known biological activities of 1,3,4-thiadiazole derivatives, it’s plausible that this compound could have potential anticancer, antimicrobial, antiviral, and other therapeutic effects .
Future Directions
Biochemical Analysis
Biochemical Properties
The nature of these interactions is largely dependent on the specific structure of the derivative .
Cellular Effects
Some 1,3,4-thiadiazole derivatives have shown anticancer activity against various cell lines, including lung cancer (A549), HeLa, hepatocarcinoma (SMMC-7721), and mouse fibroblasts (L929) cells .
Temporal Effects in Laboratory Settings
Some 1,3,4-thiadiazole derivatives have shown potent antimicrobial activity .
Metabolic Pathways
1,3,4-thiadiazole derivatives are known to be involved in various biological processes .
Properties
IUPAC Name |
2-methyl-5-(3-methylidenepiperidin-1-yl)-1,3,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3S/c1-7-4-3-5-12(6-7)9-11-10-8(2)13-9/h1,3-6H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDGMXBUHRDYFIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)N2CCCC(=C)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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